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Compound of Interest

Compound Name:
(4-Methoxyoxan-4-

yl)methanamine

CAS No.: 1269755-10-3

Cat. No.: B1506551

Get Quote

Executive Summary
The oxane moiety, systematically known as tetrahydropyran (THP), represents a "privileged

scaffold" in modern medicinal chemistry. Distinct from its five-membered counterpart

(tetrahydrofuran) or its carbocyclic isostere (cyclohexane), the oxane ring offers a unique

intersection of physicochemical properties: defined conformational preferences, moderate

lipophilicity reduction, and specific hydrogen-bond accepting (HBA) capabilities. This guide

analyzes the structural and functional utility of the oxane moiety in drug design, detailing its role

in blockbuster therapeutics like Eribulin and SGLT2 inhibitors, and providing validated protocols

for its synthesis and characterization.

Physicochemical & Structural Profile[1]
The "Oxane Effect" in Medicinal Chemistry
The incorporation of an oxane ring is rarely accidental; it is a strategic maneuver to modulate

the ADME (Absorption, Distribution, Metabolism, Excretion) profile of a lead compound.
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Lipophilicity Modulation: Replacing a cyclohexane ring with an oxane typically lowers the

LogP by approximately 1.0–1.5 units. This reduction is critical for improving aqueous

solubility without compromising the steric bulk required for hydrophobic pocket filling.

Hydrogen Bonding: The ether oxygen serves as a weak H-bond acceptor. Unlike alcohols or

amines, it does not act as a donor, allowing it to interact with backbone amides or conserved

water molecules in the binding pocket without incurring a high desolvation penalty.

Conformational Locking: The oxane ring predominantly adopts a chair conformation. This

rigidity reduces the entropic penalty of binding compared to linear ether chains.[1]

Furthermore, the anomeric effect (preference of electronegative substituents at C2 to adopt

an axial orientation) allows for precise stereochemical positioning of pharmacophores.

Quantitative Comparison
The following table summarizes the shift in properties when transitioning from a carbocycle to

an oxane scaffold.

Property Cyclohexane
Tetrahydropyran
(Oxane)

Tetrahydrofuran
(THF)

LogP (approx. shift) Baseline -1.2 to -1.5 -1.0 to -1.3

H-Bond Acceptors 0 1 (Ether Oxygen) 1 (Ether Oxygen)

Boiling Point 81°C 88°C 66°C

Metabolic Liability Hydroxylation (slow) -Hydroxylation

(moderate)
-Hydroxylation (fast)

Conformation Chair (flexible) Chair (rigid/defined) Envelope (flexible)

Biological Significance & Mechanism of Action[2][3]
[4]
Case Study: Eribulin (Halaven)
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Eribulin is a macrocyclic ketone analog of the marine natural product Halichondrin B.[1] Its

pharmacophore relies heavily on the rigid oxane rings to orient substituents that interact with

tubulin.

Mechanism: Eribulin binds to the high-affinity site on the (+) end of microtubules.[2] The

oxane-rich scaffold mimics the "curved" conformation of tubulin, effectively capping the

microtubule end and preventing polymerization.

Role of Oxane: The multiple oxane rings in the polyether backbone act as a "molecular

ruler," spacing key interacting groups at precise distances to match the tubulin dimer

interface.

Case Study: SGLT2 Inhibitors (The "Gliflozins")
Drugs like Empagliflozin and Dapagliflozin contain a glucose moiety, which is chemically a poly-

hydroxylated oxane (pyranose) ring.

Role of Oxane: The pyranose ring is not merely a scaffold; it is the pharmacophore itself. It

mimics glucose, allowing the drug to bind competitively to the Sodium-Glucose Co-

transporter 2 (SGLT2) in the proximal renal tubule, thereby blocking glucose reabsorption.[3]

Visualization: Eribulin Mechanism of Action
The following diagram illustrates the unique "end-poisoning" mechanism of Eribulin, facilitated

by its rigid oxane structure.
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Caption: Eribulin utilizes its rigid oxane scaffold to cap microtubule ends, triggering apoptosis.

Synthetic Strategies: Constructing the Oxane Core
The synthesis of substituted oxanes requires stereochemical precision. The Prins Cyclization is

the gold standard for constructing 2,4,6-trisubstituted tetrahydropyrans with high

diastereoselectivity.

Protocol: Stereoselective Prins Cyclization
This protocol describes the synthesis of a 2,6-cis-4-substituted tetrahydropyran, a common

motif in bioactive polyethers.
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Objective: Construct a cis-2,6-disubstituted tetrahydropyran ring from a homoallylic alcohol and

an aldehyde.

Reagents:

Homoallylic alcohol (1.0 equiv)

Aldehyde (1.2 equiv)

Trifluoroacetic acid (TFA) (2.0 equiv) or Indium(III) triflate (10 mol%)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

Preparation: Flame-dry a round-bottom flask and purge with argon. Add the homoallylic

alcohol (e.g., 1 mmol) and aldehyde (1.2 mmol) in anhydrous DCM (0.1 M concentration).

Acid Activation: Cool the solution to 0°C. Dropwise add TFA (2.0 mmol). Note: For acid-

sensitive substrates, use In(OTf)3 at room temperature.

Cyclization: Stir the reaction mixture at 0°C for 2 hours, then warm to room temperature.

Monitor by TLC (stain with p-anisaldehyde). The reaction proceeds via an oxocarbenium ion

intermediate, which undergoes cyclization to form the carbocation, followed by trapping with

the trifluoroacetate anion (or solvent).

Quenching: Quench the reaction with saturated aqueous NaHCO3 solution.

Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and

concentrate in vacuo.

Hydrolysis (Optional): If a trifluoroacetate ester is formed at the C4 position, hydrolyze it

using K2CO3 in MeOH/H2O to reveal the hydroxyl group.

Purification: Purify the crude residue via flash column chromatography (Silica gel,

Hexanes/EtOAc gradient).

Validation Criteria:
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1H NMR: Look for the characteristic chair conformation signals. The axial protons at C2 and

C6 should show large coupling constants (

Hz) if the substituents are equatorial (2,6-cis).

NOESY: Strong NOE correlation between H-2 and H-6 confirms the cis-relationship.

Visualization: Prins Cyclization Pathway
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Caption: The Prins cyclization assembles the oxane core via a stereocontrolled oxocarbenium

intermediate.

Experimental Validation: Metabolic Stability
A critical advantage of the oxane moiety is its resistance to rapid metabolic clearance

compared to flexible ethers. The following protocol validates this property.

Protocol: Microsomal Stability Assay
Objective: Compare the intrinsic clearance (

) of a THP-containing analog versus a THF or acyclic ether analog.

Materials:

Liver Microsomes (Human/Rat, 20 mg/mL protein conc.)

NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6PDH)

Test Compounds (10 mM DMSO stock)

Phosphate Buffer (100 mM, pH 7.4)
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Workflow:

Pre-Incubation: Dilute microsomes to 0.5 mg/mL in phosphate buffer. Add test compound

(final conc. 1 µM, <0.1% DMSO). Pre-incubate at 37°C for 5 minutes.

Initiation: Add NADPH regenerating system to initiate the reaction.

Sampling: At time points

min, remove 50 µL aliquots.

Quenching: Immediately dispense aliquot into 150 µL ice-cold acetonitrile containing internal

standard (e.g., Tolbutamide).

Analysis: Centrifuge (4000 rpm, 20 min) to pellet proteins. Analyze supernatant via LC-

MS/MS. Monitor the disappearance of the parent ion.

Calculation: Plot

vs. time. The slope

is the elimination rate constant.

Expected Outcome: Oxane analogs typically exhibit a longer

than THF analogs due to steric shielding of the

-carbon and reduced ring strain, making them less susceptible to CYP450-mediated

-hydroxylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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